N-(1,3-Thiazinan-2-yliden)cyanamide

• IUPAC Name: 5,6-dihydro-4H-1,3-thiazin-2-ylcyanamide
• InChI: InChI=1S/C5H7N3S/c6-4-8-5-7-2-1-3-9-5/h1-3H2,(H,7,8)
• InChI Key: CSMDWBLKVHJMIB-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(SC1)NC#N
• Molecular Formula: C5H7N3S
• Molecular Weight: 141.20 g/mol

Description

N-(1,3-Thiazinan-2-yliden)cyanamide, commonly referred to as NTCA, is an organosulfur compound with a wide range of applications in the scientific research field. It has been studied extensively in recent years due to its unique properties, which make it an attractive option for use in a variety of laboratory experiments. Furthermore, potential future directions for the use of NTCA will be explored.

Mechanism of Action

The mechanism of action of NTCA is not yet fully understood. However, it is believed to involve the formation of a cyclic intermediate, which is then converted into the desired product. In addition, NTCA is believed to act as a catalyst in some reactions, aiding in the formation of desired products.
Biochemical and Physiological Effects
The biochemical and physiological effects of NTCA are not yet fully understood. However, it has been shown to have a positive effect on the growth of certain bacteria, as well as an inhibitory effect on the growth of certain fungi. In addition, NTCA has been shown to have an inhibitory effect on the activity of certain enzymes, such as proteases and phosphatases.

Advantages and Limitations for Lab Experiments

NTCA has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. Furthermore, it has a low toxicity, making it safe to use in most experiments. However, there are some limitations to its use, such as its relatively low solubility in water and its tendency to form cyclic intermediates, which can make it difficult to work with.

Future Directions

NTCA has a wide range of potential future applications in scientific research. It has been suggested that it could be used as a starting material for the synthesis of novel compounds, such as polymers and nanomaterials. In addition, it could be used as a catalyst in organic synthesis, as well as in the development of new drugs and pharmaceuticals. Furthermore, its potential in biochemistry and materials science could be explored further, as it has already shown promise in these fields. Finally, its ability to inhibit certain enzymes could be explored further, as it may have potential applications in the treatment of certain diseases.

Synthesis Methods

NTCA can be synthesized through a variety of methods, including the reaction of 1,3-thiazinan-2-ylidenemalononitrile (TZNMC) with sodium cyanide. This reaction yields NTCA as a white solid that can be purified and used in a variety of laboratory experiments. Other methods of synthesis include the reaction of TZNMC with potassium cyanide and the reaction of thiazole with 1-cyano-2-hydroxy-3-nitrobenzene.

Scientific Research Applications

NTCA has a wide range of applications in scientific research, including in the fields of organic synthesis, materials science, and biochemistry. It has been used in the synthesis of a variety of compounds, including heterocyclic compounds, carboxylic acids, and amides. In materials science, NTCA has been used as a precursor for the preparation of nanomaterials. In biochemistry, NTCA has been used as a starting material for the synthesis of biologically active compounds.